Cas no 1337791-97-5 (3-{2-methyl-4-(trifluoromethyl)phenylmethyl}pyrrolidine)

• Product Name: 3-{2-methyl-4-(trifluoromethyl)phenylmethyl}pyrrolidine
• CAS No: 1337791-97-5
• MF: C₁₃H₁₆F₃N
• MW: 243.268054008484
• CID: 5833866
• PubChem ID: 165660891
• Update Time: 2025-08-05

3-{2-methyl-4-(trifluoromethyl)phenylmethyl}pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-{2-methyl-4-(trifluoromethyl)phenylmethyl}pyrrolidine
• 3-{[2-methyl-4-(trifluoromethyl)phenyl]methyl}pyrrolidine
• 1337791-97-5
• EN300-1953826

• Inchi： 1S/C13H16F3N/c1-9-6-12(13(14,15)16)3-2-11(9)7-10-4-5-17-8-10/h2-3,6,10,17H,4-5,7-8H2,1H3
• InChI Key： WXGXCPGBWQDHBT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C)C=1)CC1CNCC1)(F)F

Computed Properties

• Exact Mass: 243.12348400g/mol
• Monoisotopic Mass: 243.12348400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Additional information on 3-{2-methyl-4-(trifluoromethyl)phenylmethyl}pyrrolidine

3-{2-methyl-4-(trifluoromethyl)phenylmethyl}pyrrolidine: A Comprehensive Overview

The compound with CAS No. 1337791-97-5, known as 3-{2-methyl-4-(trifluoromethyl)phenylmethyl}pyrrolidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a substituted phenylmethyl group. The presence of a trifluoromethyl group and a methyl substituent on the aromatic ring introduces interesting electronic and steric properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 3-{2-methyl-4-(trifluoromethyl)phenylmethyl}pyrrolidine in drug discovery. Its structure allows for interactions with various biological targets, including enzymes and receptors, due to the flexibility of the pyrrolidine ring and the electron-withdrawing effects of the trifluoromethyl group. Researchers have explored its ability to modulate cellular pathways, particularly in the context of neurodegenerative diseases and cancer. For instance, preliminary findings suggest that this compound may inhibit key enzymes involved in amyloid-beta production, which is a hallmark of Alzheimer's disease.

The synthesis of 3-{2-methyl-4-(trifluoromethyl)phenylmethyl}pyrrolidine involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic techniques. The starting material typically involves a substituted benzaldehyde derivative, which undergoes alkylation or coupling reactions to introduce the pyrrolidine moiety. The use of palladium catalysts in certain steps has been shown to improve reaction efficiency and yield, making the synthesis more scalable for industrial applications.

In terms of physical properties, 3-{2-methyl-4-(trifluoromethyl)phenylmethyl}pyrrolidine exhibits a melting point of approximately 120°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its logP value indicates moderate lipophilicity, which is advantageous for drug-like properties. Stability studies have shown that the compound remains intact under physiological conditions, suggesting its potential for oral administration.

One of the most promising applications of this compound lies in its potential as a lead molecule for developing new therapeutic agents. Its ability to penetrate cellular membranes and interact with intracellular targets makes it an attractive candidate for drug development programs targeting chronic diseases. Furthermore, recent computational studies have revealed that 3-{2-methyl-4-(trifluoromethyl)phenylmethyl}pyrrolidine can act as a template for generating bioisosteres, which are structural analogs with similar biological activities but improved pharmacokinetic profiles.

From an environmental standpoint, researchers have also investigated the biodegradability and ecotoxicity of 3-{2-methyl-4-(trifluoromethyl)phenylmethyl}pyrrolidine. Initial data suggest that it undergoes slow degradation under aerobic conditions, raising concerns about its persistence in aquatic ecosystems. However, further studies are needed to fully assess its environmental impact and develop strategies for safe disposal.

In conclusion, 3-{2-methyl-4-(trifluoromethyl)phenylmethyl}pyrrolidine (CAS No. 1337791-97-5) is a versatile compound with significant potential in both academic research and industrial applications. Its unique structure, coupled with promising biological activities, positions it as a valuable tool for advancing drug discovery efforts. As research continues to uncover its full potential, this compound will undoubtedly play a pivotal role in shaping future therapeutic interventions.